Cas no 1807119-90-9 (2,6-Bis(trifluoromethyl)-3-cyanoanisole)

• Product Name: 2,6-Bis(trifluoromethyl)-3-cyanoanisole
• CAS No: 1807119-90-9
• MF: C₁₀H₅F₆NO
• MW: 269.143223524094
• CID: 4960488
• Update Time: 2025-06-20

2,6-Bis(trifluoromethyl)-3-cyanoanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-cyanoanisole

• Inchi： 1S/C10H5F6NO/c1-18-8-6(9(11,12)13)3-2-5(4-17)7(8)10(14,15)16/h2-3H,1H3
• InChI Key： UCAQZAJEGQQIRA-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(F)(F)F)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 3.4
• Topological Polar Surface Area: 33

Additional information on 2,6-Bis(trifluoromethyl)-3-cyanoanisole

2,6-Bis(trifluoromethyl)-3-cyanoanisole: A Comprehensive Overview of CAS No. 1807119-90-9

2,6-Bis(trifluoromethyl)-3-cyanoanisole (CAS No. 1807119-90-9) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique molecular structure, exhibits a combination of fluorinated and cyano functionalities, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The molecular formula of 2,6-Bis(trifluoromethyl)-3-cyanoanisole is C₁₂H₆F₆N₂O, and its molecular weight is 344.17 g/mol. The compound features a benzene ring substituted with two trifluoromethyl groups at the 2 and 6 positions, a cyano group at the 3 position, and a methoxy group at the 5 position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, such as enhanced stability and reactivity in various chemical reactions.

In recent years, 2,6-Bis(trifluoromethyl)-3-cyanoanisole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry (2022) highlighted the role of this compound in the development of novel inhibitors for viral proteases, which are crucial for the replication of several viruses, including HIV and hepatitis C virus (HCV).

The trifluoromethyl groups in 2,6-Bis(trifluoromethyl)-3-cyanoanisole contribute to its lipophilicity and metabolic stability, which are essential properties for drug candidates. These groups also enhance the binding affinity of the molecule to target proteins, thereby improving its efficacy as a therapeutic agent. The cyano group, on the other hand, provides additional reactivity and can be readily converted into other functional groups through various chemical transformations.

Beyond its applications in pharmaceuticals, 2,6-Bis(trifluoromethyl)-3-cyanoanisole has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced materials with specific optical and electronic characteristics. For instance, research published in the Journal of Materials Chemistry C (2021) demonstrated the use of this compound as a building block for organic semiconductors with improved charge transport properties.

The synthesis of 2,6-Bis(trifluoromethyl)-3-cyanoanisole typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 3-cyanophenol with trifluoromethylation reagents followed by methylation to introduce the methoxy group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

The safety profile of 2,6-Bis(trifluoromethyl)-3-cyanoanisole is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, 2,6-Bis(trifluoromethyl)-3-cyanoanisole (CAS No. 1807119-90-9) is a versatile compound with significant potential in various fields, including pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.